Cas no 33464-78-7 (Nortracheloside)
Nortracheloside structure
Product Name:Nortracheloside
CAS No:33464-78-7
MF:C26H32O12
MW:536.525089263916
CID:2049786
PubChem ID:45482323
Update Time:2025-04-21
Nortracheloside Chemical and Physical Properties
Names and Identifiers
-
- Nortrachelosid IV
- nortracheloside
- (3S,4S)-3-[[4-(beta-D-Glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-3-hydroxy-4-[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone
- (-)-nortracheloside
- 33464-78-7
- HY-N4276
- MS-29906
- CHEMBL574493
- CS-0032613
- (3S,4S)-3-hydroxy-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
- AKOS040760070
- DTXSID001349629
- DA-76270
- (3S,4S)-3-hydroxy-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-[(3-methoxy-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methyl]oxolan-2-one
- (3S)-3beta-Hydroxy-3-[3-methoxy-4-(beta-D-glucopyranosyloxy)benzyl]-4beta-(3-methoxy-4-hydroxybenzyl)-4,5-dihydrofuran-2(3H)-one
- G16011
- Nortracheloside
-
- Inchi： 1S/C26H32O12/c1-34-18-8-13(3-5-16(18)28)7-15-12-36-25(32)26(15,33)10-14-4-6-17(19(9-14)35-2)37-24-23(31)22(30)21(29)20(11-27)38-24/h3-6,8-9,15,20-24,27-31,33H,7,10-12H2,1-2H3/t15-,20+,21+,22-,23+,24+,26-/m0/s1
- InChI Key： VXYKGOAXVHSLDD-PTHUBMCESA-N
- SMILES： O1C([C@](CC2C=CC(=C(C=2)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)([C@@H](CC2C=CC(=C(C=2)OC)O)C1)O)=O
Computed Properties
- Exact Mass: 536.18937645 g/mol
- Monoisotopic Mass: 536.18937645 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 38
- Rotatable Bond Count: 9
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 536.5
- XLogP3: 0.7
- Topological Polar Surface Area: 185Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.482±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 118-120 ºC
- Solubility: Very slightly soluble (0.59 g/l) (25 º C),
Nortracheloside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN93080-5mg |
Nortracheloside |
33464-78-7 | >=98% | 5mg |
$318 | 2023-09-19 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP3149-10mg |
Nortracheloside |
33464-78-7 | ≥98% | 10mg |
￥3000元 | 2023-09-15 | |
| Biosynth | IBA46478-1 mg |
Nortracheloside |
33464-78-7 | 1mg |
$105.00 | 2023-01-04 | ||
| Biosynth | IBA46478-5 mg |
Nortracheloside |
33464-78-7 | 5mg |
$341.25 | 2023-01-04 | ||
| Biosynth | IBA46478-10 mg |
Nortracheloside |
33464-78-7 | 10mg |
$546.00 | 2023-01-04 | ||
| Biosynth | IBA46478-25 mg |
Nortracheloside |
33464-78-7 | 25mg |
$1,023.75 | 2023-01-04 | ||
| Biosynth | IBA46478-50 mg |
Nortracheloside |
33464-78-7 | 50mg |
$1,638.00 | 2023-01-04 | ||
| TargetMol Chemicals | TMA1065-10 mg |
Nortracheloside |
33464-78-7 | 98% | 10mg |
￥ 3,500 | 2023-07-10 | |
| TargetMol Chemicals | TMA1065-1 mL * 10 mM (in DMSO) |
Nortracheloside |
33464-78-7 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 3600 | 2023-09-15 | |
| TargetMol Chemicals | TMA1065-10mg |
Nortracheloside |
33464-78-7 | 98% | 10mg |
￥ 3500 | 2023-09-15 |
Nortracheloside Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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